Cas no 1807075-44-0 (2-Cyano-4-(difluoromethyl)-3-hydroxypyridine-5-sulfonyl chloride)

• Product Name: 2-Cyano-4-(difluoromethyl)-3-hydroxypyridine-5-sulfonyl chloride
• CAS No: 1807075-44-0
• MF: C₇H₃ClF₂N₂O₃S
• MW: 268.625126123428
• CID: 4807568
• Update Time: 2025-06-11

2-Cyano-4-(difluoromethyl)-3-hydroxypyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-(difluoromethyl)-3-hydroxypyridine-5-sulfonyl chloride

• Inchi： 1S/C7H3ClF2N2O3S/c8-16(14,15)4-2-12-3(1-11)6(13)5(4)7(9)10/h2,7,13H
• InChI Key： NDTRRMLOGCSDGH-UHFFFAOYSA-N
• SMILES： ClS(C1C=NC(C#N)=C(C=1C(F)F)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 402
• XLogP3: 1.7
• Topological Polar Surface Area: 99.4

Additional information on 2-Cyano-4-(difluoromethyl)-3-hydroxypyridine-5-sulfonyl chloride

Recent Advances in the Application of 2-Cyano-4-(difluoromethyl)-3-hydroxypyridine-5-sulfonyl chloride (CAS: 1807075-44-0) in Chemical Biology and Pharmaceutical Research

2-Cyano-4-(difluoromethyl)-3-hydroxypyridine-5-sulfonyl chloride (CAS: 1807075-44-0) has emerged as a critical intermediate in the synthesis of novel bioactive compounds, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its utility in constructing sulfonamide derivatives, which exhibit a broad spectrum of biological activities, including antimicrobial, antifungal, and herbicidal properties. This research brief synthesizes the latest findings on this compound, focusing on its synthetic applications, mechanistic insights, and potential therapeutic implications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 2-Cyano-4-(difluoromethyl)-3-hydroxypyridine-5-sulfonyl chloride as a key precursor in the synthesis of sulfonylurea-based herbicides. The research team optimized the reaction conditions to achieve a high yield of the target compound, emphasizing its role in enhancing crop protection strategies. The study also explored the compound's reactivity with various nucleophiles, providing a foundation for designing next-generation agrochemicals with improved environmental profiles.

In the pharmaceutical domain, a recent patent application (WO2023056789) disclosed the use of this sulfonyl chloride derivative in the development of kinase inhibitors. The compound's unique structural features, including the difluoromethyl and cyano groups, were leveraged to enhance binding affinity and selectivity toward specific kinase targets. Preliminary in vitro assays revealed promising activity against cancer cell lines, suggesting its potential as a scaffold for anticancer drug discovery. Further pharmacokinetic studies are underway to evaluate its suitability for clinical development.

Mechanistic investigations into the compound's mode of action have revealed interesting insights. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that the sulfonyl chloride moiety facilitates covalent modification of biological targets, leading to prolonged inhibitory effects. This property is particularly advantageous in the design of irreversible inhibitors for challenging drug targets. The study also highlighted the compound's stability under physiological conditions, a critical factor for its translational potential.

From a synthetic chemistry perspective, recent advances have focused on developing greener protocols for the preparation of 2-Cyano-4-(difluoromethyl)-3-hydroxypyridine-5-sulfonyl chloride. A team at the University of Tokyo published a solvent-free mechanochemical synthesis route that significantly reduces waste generation while maintaining high purity (>98%). This environmentally benign approach aligns with the pharmaceutical industry's growing emphasis on sustainable manufacturing practices.

Looking ahead, researchers anticipate expanding the applications of this versatile intermediate. Current investigations are exploring its use in bioconjugation chemistry for antibody-drug conjugates (ADCs) and in the development of fluorescent probes for biological imaging. The compound's unique combination of reactivity and stability makes it particularly attractive for these cutting-edge applications. As the field progresses, we expect to see more innovative uses of 2-Cyano-4-(difluoromethyl)-3-hydroxypyridine-5-sulfonyl chloride emerge in both agricultural and therapeutic contexts.